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Abstract: This guide provides a comprehensive technical overview of Heptanoic-d5 acid, a
crucial stable isotope-labeled internal standard for mass spectrometry-based quantitative
analysis. We will detail its chemical identity, including its definitive CAS number and structure,
and explore its fundamental role in enhancing the accuracy and precision of analytical
methods. This document is intended for researchers, scientists, and professionals in drug
development who utilize quantitative bioanalysis, offering both foundational knowledge and
practical, field-proven insights into its application.

Core Chemical Identity and Properties

Heptanoic-d5 acid is the deuterated form of heptanoic acid, a seven-carbon straight-chain
saturated fatty acid. The incorporation of five deuterium atoms provides a distinct mass shift,
making it an ideal internal standard for mass spectrometry applications.

Chemical Structure and CAS Number

The most common form of Heptanoic-d5 acid features deuterium labeling on the terminal
methyl and adjacent methylene groups, positions that are chemically stable and not prone to
back-exchange under typical analytical conditions.
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CAS Number: 1219803-98-1[1][2][3]
Chemical Formula: CD3CD2(CH2)aCOOH[1]

Molecular Weight: 135.22 g/mol [1]

Chemical Name: Heptanoic-6,6,7,7,7-d5 Acid[1]

The unlabeled parent compound, Heptanoic Acid (also known as Enanthic Acid), has a CAS

number of 111-14-8 and a molecular weight of approximately 130.18 g/mol .[4][5][6][7][8]

Physicochemical Properties

A summary of the key properties for both the labeled and unlabeled forms of heptanoic acid is

presented below.

Heptanoic Acid

Property Heptanoic-d5 Acid Source(s)
(Unlabeled)
CAS Number 1219803-98-1 111-14-8 [1][2][31[6]
Molecular Formula C7H9Ds02 C7H1402 [2][6]
Molecular Weight 135.22 130.18 [1][6]
Colorless to pale Colorless to pale
Appearance Lo N [9]
yellow oily liquid yellow oily liquid
) ) Typically 299 atom %
Isotopic Enrichment b N/A [1]
Boiling Point Not specified ~223°C [7]
Melting Point Not specified ~-10.5t0-7.5°C [7]
Odor Pungent, rancid Pungent, rancid [6][9][10]
] ) Poorly soluble in
N Soluble in organic )
Solubility water; soluble in [8][10]

solvents

ethanol, chloroform
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The Rationale for Isotopic Labeling in Quantitative
Analysis

In quantitative bioanalysis, particularly using Liquid Chromatography-Mass Spectrometry (LC-
MS), an internal standard (1S) is essential.[11][12] An IS is a compound added at a known
concentration to all samples—calibrators, quality controls, and unknowns—before sample
processing.[11] Its purpose is to correct for variability and potential analyte loss during the
analytical workflow, from sample extraction to instrumental detection.[11][12]

Why a Stable Isotope-Labeled (SIL) Internal Standard is
Superior

The ideal IS behaves identically to the analyte of interest throughout the entire analytical
process but is still distinguishable by the detector. A Stable Isotope-Labeled (SIL) internal
standard, like Heptanoic-d5 acid, is the gold standard for several reasons:

o Co-elution: It has nearly identical physicochemical properties to the endogenous analyte,
meaning it will elute at the same retention time in a chromatographic system.

» Similar lonization Efficiency: It experiences the same degree of ionization enhancement or
suppression in the mass spectrometer's ion source (the "matrix effect”) as the analyte.

o Equivalent Extraction Recovery: It is lost or recovered at the same rate as the analyte during
sample preparation steps (e.g., liquid-liquid extraction, solid-phase extraction).

By measuring the ratio of the analyte's signal to the IS's signal, any variations that affect both
compounds are normalized, leading to significantly improved accuracy and precision.[11] The
mass difference of +5 Da for Heptanoic-d5 acid is sufficient to prevent isotopic crosstalk while
ensuring similar chemical behavior.[12]

Synthesis and Availability

Deuterated compounds like Heptanoic-d5 acid are created through specialized synthetic
routes. While numerous methods exist for deuteration, common strategies for aliphatic acids
may involve photoredox and hydrogen atom transfer (HAT) catalysis, which allow for precise
deuterium incorporation from a deuterium source like D20 under mild conditions.[13]
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Heptanoic-d5 acid is commercially available from specialty chemical suppliers that focus on
stable isotopes and analytical standards.

Application: Quantification of Heptanoic Acid in
Biological Matrices

Heptanoic acid is a medium-chain fatty acid relevant in various biological and metabolic
studies.[8][14] Its accurate quantification in complex matrices like plasma, serum, or tissue is
crucial for understanding metabolic pathways and disease states.[14]

Representative Analytical Workflow

The following section outlines a typical, self-validating protocol for the quantification of
heptanoic acid in human plasma using LC-MS/MS with Heptanoic-d5 acid as the internal
standard. This method is based on standard bioanalytical practices for small molecules and
fatty acids.[15][16][17]
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Caption: Workflow for quantifying heptanoic acid using a SIL-IS.
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Detailed Experimental Protocol (Representative)

Objective: To quantify the concentration of endogenous heptanoic acid in human plasma.

Materials:

Human plasma (K2EDTA anticoagulant)

e Heptanoic Acid (analyte standard)

o Heptanoic-d5 Acid (internal standard)

o Methanol, Acetonitrile (LC-MS grade)

e Formic Acid (LC-MS grade)

o Water, ultrapure

o 96-well collection plates

Instrumentation:

e Liquid Chromatography system (e.g., HPLC or UPLC)

o Reversed-phase C18 column

o Tandem Mass Spectrometer with an Electrospray lonization (ESI) source

Procedure:

e Preparation of Stock and Working Solutions:

o Prepare 1 mg/mL stock solutions of Heptanoic Acid and Heptanoic-d5 Acid in methanol.

o Create a series of calibration standards by spiking the Heptanoic Acid stock into a
surrogate matrix (e.g., charcoal-stripped plasma) to achieve a concentration range (e.g.,
0.1 to 50 pg/mL).

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Prepare a working solution of the internal standard (Heptanoic-d5 Acid) at a fixed
concentration (e.g., 5 pug/mL) in methanol.

o Sample Preparation (Protein Precipitation):

o Aliquot 100 pL of each calibrator, quality control (QC) sample, and unknown plasma
sample into a 96-well plate.

o To each well, add 20 uL of the internal standard working solution.

o Add 300 pL of cold acetonitrile to each well to precipitate proteins.

o Seal the plate and vortex for 2 minutes.

o Centrifuge the plate at 4000 x g for 10 minutes to pellet the precipitated protein.
o Carefully transfer 250 uL of the supernatant to a new 96-well plate.

o Evaporate the solvent to dryness under a stream of nitrogen.

o Reconstitute the residue in 150 pL of the initial mobile phase (e.g., 50:50 water:acetonitrile
with 0.1% formic acid).

e LC-MS/MS Analysis:
o LC Conditions:
= Column: C18, 2.1 x 50 mm, 1.8 um
= Mobile Phase A: Water + 0.1% Formic Acid
» Mobile Phase B: Acetonitrile + 0.1% Formic Acid

» Gradient: Start at 50% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to
initial conditions.

= Flow Rate: 0.4 mL/min

» [njection Volume: 5 uL
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o MS Conditions (Negative ESI Mode):
= Monitor the following Multiple Reaction Monitoring (MRM) transitions:
» Heptanoic Acid: Q1: 129.1 m/z - Q3: 129.1 m/z (pseudo-MRM for quantification)[17]
» Heptanoic-d5 Acid: Q1: 134.1 m/z - Q3: 134.1 m/z (pseudo-MRM for IS)

= Optimize ion source parameters (e.g., capillary voltage, source temperature, gas flows)
for maximum signal intensity.

o Data Processing and Validation:

Integrate the chromatographic peak areas for both the analyte and the internal standard.

[¢]

o Calculate the peak area ratio (Analyte Area / IS Area).

o Construct a calibration curve by plotting the peak area ratio against the known
concentration of the calibrators using a linear regression with 1/x? weighting.

o Determine the concentration of the unknown samples by interpolating their peak area
ratios from the calibration curve.

o The method's trustworthiness is confirmed by ensuring the calculated concentrations of
the QC samples are within £15% of their nominal values.

Conclusion

Heptanoic-d5 acid (CAS: 1219803-98-1) is an indispensable tool for modern analytical
chemistry. Its use as a stable isotope-labeled internal standard provides the foundation for
robust, accurate, and precise quantification of endogenous heptanoic acid in complex
biological samples. By correcting for inevitable variations in sample handling and instrument
response, it enables researchers to generate high-quality, reliable data essential for
advancements in drug development, metabolomics, and clinical diagnostics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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